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2-methyl-N-[4-morpholinyl(phenyl)methylene]benzenesulfonamide

Name: 2-methyl-N-[4-morpholinyl(phenyl)methylene]benzenesulfonamide
Brand: Smolecule
SKU: S3242864
Rating: 4.5 (4 reviews)

Catalog No.

S3242864

CAS No.

835889-24-2

M.F

C18H20N2O3S

M. Wt

344.43

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

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835889-24-2

2-methyl-N-[4-morpholinyl(phenyl)methylene]benzenesulfonamide

(NZ)-2-methyl-N-[morpholin-4-yl(phenyl)methylidene]benzenesulfonamide

C18H20N2O3S

344.43

InChI=1S/C18H20N2O3S/c1-15-7-5-6-10-17(15)24(21,22)19-18(16-8-3-2-4-9-16)20-11-13-23-14-12-20/h2-10H,11-14H2,1H3/b19-18-

QVOFLMYKBOPSBC-HNENSFHCSA-N

CC1=CC=CC=C1S(=O)(=O)N=C(C2=CC=CC=C2)N3CCOCC3

not available

This compound is likely an organic molecule containing a benzenesulfonamide core, a methyl group, a morpholine ring, and a phenyl group connected by a methylene bridge.
Due to the lack of data, its origin and specific significance in research are unknown.

Key features include:
- A benzenesulfonamide core, which is a sulfonamide group attached to a benzene ring. Sulfonamides are a common functional group in pharmaceuticals [].
- A methyl group (CH3) attached to the benzene ring.
- A morpholine ring, a heterocyclic amine containing a five-membered ring with one oxygen atom. Morpholine rings are present in various drugs [].
- A phenyl group (C6H5) connected to the morpholine ring through a methylene bridge (CH2).
Without experimental data (e.g., X-ray crystallography), a detailed analysis of the specific spatial arrangement of the molecule is not possible.

Due to the lack of specific research on this compound, its synthesis pathways and potential decomposition reactions are unknown.
However, based on the functional groups, some general reactions can be predicted:
- The benzenesulfonamide group might undergo hydrolysis to break the S-N bond, releasing the corresponding amine and sulfonic acid [].
- The morpholine ring might undergo ring-opening reactions under specific acidic or basic conditions [].

No data available on specific properties like melting point, boiling point, solubility, or stability.

There is no information regarding any biological activity or specific mechanism of action for this compound.

Due to the absence of research data, it is impossible to assess the safety profile of this compound. It's best to assume any unknown compound is potentially hazardous and handle it with appropriate precautions.